Thyroxine Aminohexyl Ether Dihydrochloride
Overview
Description
Chemical Reactions Analysis
Thyroxine Aminohexyl Ether Dihydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, ammonia).
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Thyroxine Aminohexyl Ether Dihydrochloride is used in various scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis and analytical chemistry.
Biology: It is used in proteomics research to study protein interactions and functions.
Medicine: While not intended for therapeutic use, it can be used in research to understand thyroid hormone analogs and their effects.
Industry: It may be used in the development of biochemical assays and diagnostic tools.
Mechanism of Action
The mechanism of action of Thyroxine Aminohexyl Ether Dihydrochloride involves its interaction with thyroid hormone receptors. It mimics the action of thyroxine, a major hormone produced by the thyroid gland, and can influence various physiological processes. The molecular targets include thyroid hormone receptors, which regulate gene expression and metabolic processes .
Comparison with Similar Compounds
Thyroxine Aminohexyl Ether Dihydrochloride can be compared with other thyroid hormone analogs such as:
Levothyroxine: A synthetic form of thyroxine used to treat hypothyroidism.
Triiodothyronine (T3): An active form of thyroid hormone that has a more immediate effect on metabolism.
Diiodothyronines: Metabolites of thyroxine with distinct biological activities.
Iodothyronamines: Derivatives of thyroid hormones with unique physiological effects.
This compound is unique due to its specific structural modifications, which may confer distinct biochemical properties and research applications .
Properties
CAS No. |
1797130-15-4 |
|---|---|
Molecular Formula |
C21H24I4N2O4 |
Molecular Weight |
876.051 |
IUPAC Name |
(2S)-2-amino-3-[4-[4-(6-aminohexoxy)-3,5-diiodophenoxy]-3,5-diiodophenyl]propanoic acid |
InChI |
InChI=1S/C21H24I4N2O4/c22-14-7-12(9-18(27)21(28)29)8-15(23)20(14)31-13-10-16(24)19(17(25)11-13)30-6-4-2-1-3-5-26/h7-8,10-11,18H,1-6,9,26-27H2,(H,28,29)/t18-/m0/s1 |
InChI Key |
CATJTSSIYXYNSR-SFHVURJKSA-N |
SMILES |
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OCCCCCCN)I)I)CC(C(=O)O)N |
Origin of Product |
United States |
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